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‘ Compound of Interest

Compound Name: Averantin

Cat. No.: B1666156

FOR IMMEDIATE RELEASE

[City, State] — [Date] — This technical guide provides an in-depth overview of Averantin, a polyketide intermediate in the biosynthetic pathway of aflat

Core Data Presentation

A summary of the key quantitative data for Averantin is presented in the table below for easy reference and comparison.

Property

CAS Number

Molecular Weight

Molecular Formula

Purity

Appearance

Solubility

Source

Aflatoxin B1 Biosynthesis: The Role of Averantin

Averantin is a critical intermediate in the complex biosynthetic pathway of aflatoxin B1, a secondary metabolite produced by fungi of the Aspergillus ¢
The biosynthesis of aflatoxin B1 from acetate involves a series of enzymatic conversions. Averantin is positioned after norsolorinic acid and before a

digraph "Aflatoxin Bl Biosynthesis Pathway" {
graph [rankdir="LR", splines=ortho, nodesep=0.4];
node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", penwidth=2, color="#5F6368
edge [penwidth=2, color="#4285F4"];

Acetate [label="Acetate"];

Norsolorinic Acid [label="Norsolorinic Acid"];

Averantin [label="Averantin", fillcolor="#FBBC05", fontcolor="#202124"];
Averufin [label="Averufin"];

Versiconal Hemiacetal Acetate [label="Versiconal Hemiacetal Acetate"];
Versicolorin A [label="Versicolorin A"];

Sterigmatocystin [label="Sterigmatocystin"];

Aflatoxin Bl [label="Aflatoxin B1", fillcolor="#EA4335", fontcolor="#FFFFFF"];
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Acetate -> Norsolorinic Acid;

Norsolorinic_Acid -> Averantin;

Averantin -> Averufin;

Averufin -> Versiconal Hemiacetal Acetate;
Versiconal Hemiacetal Acetate -> Versicolorin A;
Versicolorin A -> Sterigmatocystin;
Sterigmatocystin -> Aflatoxin_ B1;

}

Caption: Workflow for the isolation and purification of Averantin from fungal cultures.

Detailed Protocol:

Culture: Inoculate a suitable mutant strain of Aspergillus parasiticus (e.g., one with a blocked pathway aft

Extraction:

Harvest the mycelia by filtration.

Extract the wet mycelia with acetone until the mycelia become colorless.

Concentrate the acetone extract to dryness.
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Purification:

Analyze the crude extract using Thin Layer Chromatography (TLC) with a developing solution of chloroform-e

Purify the crude extract by silica gel column chromatography.

Crystallize the purified Averantin from a suitable solvent.

High-Performance Liquid Chromatography (HPLC) Analysis of Averantin

HPLC is a standard technique for the separation and quantification of mycotoxins and their precursors.

Methodology:

While a specific protocol for Averantin is not readily available in the provided search results, a general ap

Nuclear Magnetic Resonance (NMR) Spectroscopy of Averantin

NMR spectroscopy is essential for the structural elucidation and confirmation of isolated compounds.
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Sample Preparation:

Dissolve 5-25 mg of purified Averantin in a suitable deuterated solvent (e.g., DMSO-de, Chloroform-d).

Ensure the sample is free of any solid particles by filtering it through a glass wool plug into a clean NMR

The final sample volume should be approximately 0.55-0.7 mL.

Data Acquisition:

Standard 1H and 13C NMR spectra should be acquired. For complex spectra, 2D NMR experiments such as COSY and

Cytotoxicity Assessment of Averantin using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for asse

Experimental Workflow:
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Caption: A step-by-step workflow for performing a cytotoxicity assessment using the MTT assay.

Detailed Protocol:

Cell Seeding: Seed a suitable cancer cell line (e.g., HelLa, A549) in a 96-well plate at an appropriate dens:
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Treatment: Treat the cells with various concentrations of Averantin dissolved in a suitable solvent (e.g., [

MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Add a solubilization solution, such as DMSO or acidified isopropanol, to dissolve the forma:

Absorbance Measurement: Measure the absorbance of the wells at a wavelength of approximately 570 nm using a

Data Analysis: Calculate the percentage of cell viability relative to the solvent-treated control cells.

Conclusion

This technical guide provides a foundational understanding of Averantin, a key mycotoxin precursor. The detai

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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